Cas no 2137942-75-5 (1-Tert-butyl-5-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 1-Tert-butyl-5-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2137942-75-5
• MF: C₉H₁₁F₃N₂O₂
• MW: 236.191052675247
• CID: 6165448
• PubChem ID: 165471482
• Update Time: 2025-05-20

1-Tert-butyl-5-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• EN300-799954
• 1-tert-butyl-5-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2137942-75-5
• 1-Tert-butyl-5-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C9H11F3N2O2/c1-8(2,3)14-4-5(9(10,11)12)6(15)13-7(14)16/h4H,1-3H3,(H,13,15,16)
• InChI Key： UANQTQFIYQDMOO-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(N(C=1)C(C)(C)C)=O)=O)(F)F

Computed Properties

• Exact Mass: 236.07726208g/mol
• Monoisotopic Mass: 236.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.4Ų

Additional information on 1-Tert-butyl-5-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

1-Tert-butyl-5-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

1-Tert-butyl-5-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a compound with the CAS number 2137942-75-5, which has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of tetrahydropyrimidine derivatives and is characterized by its unique structure and versatile functional groups. The presence of a tert-butyl group and a trifluoromethyl group makes it highly interesting for researchers exploring its potential applications in drug development, agrochemicals, and advanced materials.

The synthesis of 1-Tert-butyl-5-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione involves a multi-step process that typically begins with the preparation of a suitable pyrimidine derivative. Recent advancements in catalytic methods have enabled more efficient and selective pathways for constructing such complex molecules. For instance, the use of transition metal catalysts has been pivotal in achieving high yields and purity levels during the synthesis process. The incorporation of the tert-butyl group is often achieved through alkylation reactions, while the trifluoromethyl group can be introduced via electrophilic substitution or coupling reactions.

One of the most promising applications of this compound lies in its potential as a building block for bioactive molecules. Researchers have demonstrated that tetrahydropyrimidinediones can exhibit significant pharmacological activity due to their ability to interact with various biological targets. For example, recent studies have shown that analogs of this compound may possess anti-inflammatory properties by modulating key enzymes involved in inflammatory pathways. Additionally, its trifluoromethyl group contributes to enhanced stability and lipophilicity, making it an attractive candidate for drug delivery systems.

In the realm of materials science, 1-Tert-butyl-5-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been explored as a precursor for advanced polymers and coatings. The compound's rigid structure and functional groups make it suitable for forming cross-linked networks with desirable mechanical and thermal properties. Recent research has highlighted its potential in developing high-performance adhesives and sealants for industrial applications.

The structural uniqueness of this compound also lends itself to applications in agrochemicals. Its ability to act as a herbicide or insecticide is currently under investigation due to its potential to disrupt key biochemical pathways in target organisms. The tert-butyl group provides steric hindrance that may enhance selectivity towards specific pests or weeds without affecting non-target species.

From an environmental standpoint, the degradation pathways of 1-Tert-butyl-5-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione are being studied to assess its eco-friendliness. Initial findings suggest that under certain conditions, the compound undergoes hydrolysis or microbial degradation without releasing harmful byproducts. This makes it a potentially sustainable option for various industrial applications.

In conclusion, 1-Tert-butyl-5-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2